Cas no 2168355-92-6 (2-Formylquinoline-7-carboxylic acid)

• Product Name: 2-Formylquinoline-7-carboxylic acid
• CAS No: 2168355-92-6
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• CID: 6354828
• PubChem ID: 137937785
• Update Time: 2025-06-28

2-Formylquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2168355-92-6
• EN300-6509153
• 2-Formylquinoline-7-carboxylic acid

• Inchi： 1S/C11H7NO3/c13-6-9-4-3-7-1-2-8(11(14)15)5-10(7)12-9/h1-6H,(H,14,15)
• InChI Key： YLRYBISVGPBNIK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC=C(C=O)N=C2C=1)=O

Computed Properties

• Exact Mass: 201.042593085g/mol
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-Formylquinoline-7-carboxylic acid

Research Brief on 2-Formylquinoline-7-carboxylic acid (CAS: 2168355-92-6) in Chemical Biology and Pharmaceutical Applications

2-Formylquinoline-7-carboxylic acid (CAS: 2168355-92-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its formyl and carboxylic acid functional groups, exhibits versatile reactivity and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Formylquinoline-7-carboxylic acid as a scaffold for designing selective JAK2 inhibitors. The researchers utilized the formyl group for Schiff base formation with various amines, yielding compounds with nanomolar potency against JAK2 while maintaining excellent selectivity over other kinases. This work highlights the compound's potential in targeted cancer therapies, particularly for myeloproliferative disorders.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-Formylquinoline-7-carboxylic acid showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The carboxylic acid moiety was found to be crucial for binding to the novel target DprE1, an essential enzyme in mycobacterial cell wall biosynthesis. These findings open new avenues for developing next-generation tuberculosis treatments.

The compound's photophysical properties have also attracted attention in diagnostic applications. Research published in ACS Sensors (2023) described a series of fluorescent probes derived from 2-Formylquinoline-7-carboxylic acid that exhibit remarkable Stokes shifts and pH-dependent emission. These probes demonstrated superior performance in imaging lysosomal pH changes in live cells compared to commercial alternatives, suggesting potential applications in cancer diagnosis and monitoring therapeutic responses.

From a synthetic chemistry perspective, recent advances in the preparation of 2-Formylquinoline-7-carboxylic acid have been reported. A 2024 Nature Protocols paper detailed an improved synthetic route using continuous flow chemistry, achieving higher yields (82% vs. traditional batch's 58%) and better purity profiles. This methodological advancement addresses previous challenges in scaling up production while maintaining the compound's stability, which is crucial for pharmaceutical development.

Looking forward, the unique structural features of 2-Formylquinoline-7-carboxylic acid continue to inspire novel applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a building block for covalent inhibitors in precision medicine approaches. The compound's dual functionality (formyl and carboxyl groups) provides exceptional versatility for medicinal chemistry optimization, positioning it as a valuable tool in modern drug discovery pipelines.